Cas no 63144-56-9 (3-Bromo-2-methylisoquinolin-2-ium iodide)

3-Bromo-2-methylisoquinolin-2-ium iodide structure
63144-56-9 structure
Product Name:3-Bromo-2-methylisoquinolin-2-ium iodide
CAS No:63144-56-9
MF:C10H9BrIN
MW:349.993633985519
CID:2789802
PubChem ID:71373290
Update Time:2025-04-21

3-Bromo-2-methylisoquinolin-2-ium iodide Chemical and Physical Properties

Names and Identifiers

    • DTXSID00796118
    • 63144-56-9
    • 3-Bromo-2-methylisoquinolin-2-ium iodide
    • Inchi: 1S/C10H9BrN.HI/c1-12-7-9-5-3-2-4-8(9)6-10(12)11;/h2-7H,1H3;1H/q+1;/p-1
    • InChI Key: PPJFNHMAMNHJJT-UHFFFAOYSA-M
    • SMILES: [I-].BrC1=CC2C=CC=CC=2C=[N+]1C

Computed Properties

  • Exact Mass: 348.89631Da
  • Monoisotopic Mass: 348.89631Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 160
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 3.9Ų

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